Cas no 1174297-28-9 (4-ethynyl-1H-Pyrrolo[2,3-b]pyridine)

4-ethynyl-1H-Pyrrolo[2,3-b]pyridine structure
1174297-28-9 structure
Product Name:4-ethynyl-1H-Pyrrolo[2,3-b]pyridine
CAS No:1174297-28-9
MF:C9H6N2
MW:142.157341480255
CID:1100542
PubChem ID:58516744
Update Time:2025-04-20

4-ethynyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-ethynyl-1H-Pyrrolo[2,3-b]pyridine
    • A929626
    • SCHEMBL1328751
    • CS-0376390
    • SB14307
    • DHJZKZCLQAPHJR-UHFFFAOYSA-N
    • 1174297-28-9
    • DA-15046
    • 1H-Pyrrolo[2,3-b]pyridine, 4-ethynyl-
    • Inchi: 1S/C9H6N2/c1-2-7-3-5-10-9-8(7)4-6-11-9/h1,3-6H,(H,10,11)
    • InChI Key: DHJZKZCLQAPHJR-UHFFFAOYSA-N
    • SMILES: N1C=CC2=C(C#C)C=CN=C12

Computed Properties

  • Exact Mass: 142.053
  • Monoisotopic Mass: 142.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)

4-ethynyl-1H-Pyrrolo[2,3-b]pyridine Pricemore >>

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